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Compound of Interest

Compound Name: Biotin-PEG36-acid

Cat. No.: B8114255 Get Quote

Essential Safety and Handling Guide for Biotin-
PEG36-acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling Biotin-
PEG36-acid. The following procedures are based on available data for similar biotin and

polyethylene glycol (PEG) compounds, as a specific Safety Data Sheet (SDS) for Biotin-
PEG36-acid is not readily available. It is crucial to handle this substance with care, assuming

its properties are not fully characterized.

I. Hazard Identification and Personal Protective
Equipment (PPE)
While many biotin and PEG derivatives are not classified as hazardous substances, the

toxicological properties of Biotin-PEG36-acid have not been thoroughly investigated.[1]

Therefore, it is prudent to handle it as a potentially hazardous substance and use appropriate

personal protective equipment.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles meeting ANSI

Z.87.1 or equivalent

standards.[2][3]

To protect eyes from

potential splashes or

dust.

Hand Protection Disposable Gloves

Nitrile or neoprene

gloves.[4] Inspect

before use and

change frequently.

To prevent skin

contact.

Body Protection Laboratory Coat
Standard laboratory

coat.

To protect skin and

clothing from

contamination.

Respiratory Protection

Not generally required

under normal use with

adequate ventilation.

Use a NIOSH-

approved respirator if

handling large

quantities or if dust is

generated.[2]

To prevent inhalation

of dust or aerosols.

II. Handling and Storage Procedures
Handling:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe dust.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

Storage:

Temperature: Store at -20°C for long-term stability.

Container: Keep the container tightly closed in a dry and well-ventilated place.
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Incompatibilities: Avoid strong oxidizing agents.

III. First Aid Measures
In case of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes and

seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.

IV. Spill and Disposal Plan
Spill Response:

Evacuate: Evacuate the area and ensure adequate ventilation.

Containment: Wear appropriate PPE. Absorb the spill with an inert material (e.g., vermiculite,

dry sand) and place it in a suitable container for disposal.

Cleaning: Clean the spill area thoroughly with soap and water.

Disposal:
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Dispose of waste in accordance with local, state, and federal regulations. This material may

be disposed of as a non-hazardous chemical waste, but it is best to consult with your

institution's environmental health and safety (EHS) department.

V. Physical and Chemical Properties (Data from
related compounds)
The following table summarizes physical and chemical data from related biotin compounds.

Specific data for Biotin-PEG36-acid is limited.

Property Value Source Compound

Molecular Formula C85H165N3O40S Biotin-PEG36-acid

Molecular Weight 1901.3 g/mol Biotin-PEG36-acid

Appearance White to off-white solid/powder Biotin

Solubility Soluble in water Biotin

Melting Point ~227-229 °C Biotin

VI. Workflow for Handling Biotin-PEG36-acid
The following diagram illustrates the standard operating procedure for the safe handling of

Biotin-PEG36-acid from receipt to disposal.
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Caption: Workflow for the safe handling of Biotin-PEG36-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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